Cas no 1955514-62-1 (3-(aminomethyl)cyclohexylmethanol hydrochloride)

• Product Name: 3-(aminomethyl)cyclohexylmethanol hydrochloride
• CAS No: 1955514-62-1
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD28505796
• CID: 5221443
• PubChem ID: 122199347
• Update Time: 2025-10-22

3-(aminomethyl)cyclohexylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, 3-(aminomethyl)-, hydrochloride (1:1)
• 3-(aminomethyl)cyclohexylmethanol hydrochloride

• MDL： MFCD28505796
• Inchi： 1S/C8H17NO.ClH/c9-5-7-2-1-3-8(4-7)6-10;/h7-8,10H,1-6,9H2;1H
• InChI Key： NXWSOZRIBWCUAS-UHFFFAOYSA-N
• SMILES： C(C1CCCC(CO)C1)N.Cl

Additional information on 3-(aminomethyl)cyclohexylmethanol hydrochloride

Research Brief on 3-(Aminomethyl)cyclohexylmethanol Hydrochloride (CAS: 1955514-62-1): Recent Advances and Applications

3-(Aminomethyl)cyclohexylmethanol hydrochloride (CAS: 1955514-62-1) is a chemically modified cyclohexane derivative that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its aminomethyl and hydroxyl functional groups, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have highlighted its potential in the design of novel therapeutics targeting neurological disorders, pain management, and infectious diseases. The unique structural features of this compound enable its interaction with multiple biological targets, making it a valuable scaffold for drug discovery.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and pharmacological evaluation of derivatives based on 3-(aminomethyl)cyclohexylmethanol hydrochloride. The study demonstrated that modifications at the aminomethyl group could significantly enhance binding affinity to GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. Another investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role as a building block for the development of protease inhibitors, showing promising activity against viral proteases, including those of SARS-CoV-2.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(aminomethyl)cyclohexylmethanol hydrochloride have been achieved through optimized catalytic hydrogenation and resolution techniques. A 2023 study in Organic Process Research & Development detailed a cost-effective and environmentally friendly synthesis route, achieving high enantiomeric purity (>99% ee) and yield (85%). These improvements are critical for meeting the growing demand for this intermediate in industrial-scale pharmaceutical manufacturing.

The pharmacokinetic properties of 3-(aminomethyl)cyclohexylmethanol hydrochloride and its derivatives have also been a focus of recent research. Preclinical studies have shown favorable blood-brain barrier penetration and metabolic stability, as reported in a 2024 publication in Drug Metabolism and Disposition. These findings underscore the compound's potential as a central nervous system (CNS) drug candidate. Additionally, computational modeling studies have provided insights into the molecular interactions responsible for its biological activity, facilitating the rational design of next-generation derivatives.

In conclusion, 3-(aminomethyl)cyclohexylmethanol hydrochloride (CAS: 1955514-62-1) continues to be a compound of significant interest in pharmaceutical research. Its versatility as a synthetic intermediate, combined with its promising pharmacological profile, positions it as a key player in the development of new therapeutic agents. Future research directions may include further optimization of its derivatives for enhanced selectivity and efficacy, as well as exploration of its applications in emerging therapeutic areas such as neurodegenerative diseases and antimicrobial resistance.